Cas no 2227661-33-6 (rac-(1R,2S)-2-2-(pyrrolidin-1-yl)phenylcyclopropan-1-amine)

• Product Name: rac-(1R,2S)-2-2-(pyrrolidin-1-yl)phenylcyclopropan-1-amine
• CAS No: 2227661-33-6
• MF: C₁₃H₁₈N₂
• MW: 202.295423030853
• CID: 6568127
• PubChem ID: 165646281
• Update Time: 2025-05-20

rac-(1R,2S)-2-2-(pyrrolidin-1-yl)phenylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-2-(pyrrolidin-1-yl)phenylcyclopropan-1-amine
• 2227661-33-6
• EN300-1758934
• rac-(1R,2S)-2-[2-(pyrrolidin-1-yl)phenyl]cyclopropan-1-amine

• Inchi： 1S/C13H18N2/c14-12-9-11(12)10-5-1-2-6-13(10)15-7-3-4-8-15/h1-2,5-6,11-12H,3-4,7-9,14H2/t11-,12+/m0/s1
• InChI Key： PHTGMILUAXSJIX-NWDGAFQWSA-N
• SMILES： N1(CCCC1)C1=CC=CC=C1[C@@H]1C[C@H]1N

Computed Properties

• Exact Mass: 202.146998583g/mol
• Monoisotopic Mass: 202.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.3Ų

Additional information on rac-(1R,2S)-2-2-(pyrrolidin-1-yl)phenylcyclopropan-1-amine

Recent Advances in the Study of rac-(1R,2S)-2-2-(pyrrolidin-1-yl)phenylcyclopropan-1-amine (CAS: 2227661-33-6)

The compound rac-(1R,2S)-2-2-(pyrrolidin-1-yl)phenylcyclopropan-1-amine (CAS: 2227661-33-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral cyclopropylamine derivative has shown promising potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics, particularly in the areas of central nervous system (CNS) disorders and psychiatric conditions. Recent studies have focused on its unique structural features, pharmacological properties, and synthetic pathways, which are critical for its application in drug discovery and development.

One of the most notable aspects of rac-(1R,2S)-2-2-(pyrrolidin-1-yl)phenylcyclopropan-1-amine is its stereochemistry, which plays a crucial role in its biological activity. The compound's cyclopropane ring and pyrrolidine moiety contribute to its rigidity and binding affinity, making it a valuable scaffold for targeting specific receptors or enzymes. Recent publications have highlighted its potential as a modulator of monoamine transporters, such as the serotonin transporter (SERT) and dopamine transporter (DAT), which are implicated in depression, anxiety, and other mood disorders. These findings underscore the compound's relevance in the development of next-generation psychotropic agents.

In terms of synthetic chemistry, advancements have been made in the enantioselective synthesis of rac-(1R,2S)-2-2-(pyrrolidin-1-yl)phenylcyclopropan-1-amine. Researchers have developed efficient catalytic methods to achieve high enantiomeric purity, which is essential for its pharmacological evaluation. For instance, asymmetric hydrogenation and chiral auxiliary-based approaches have been employed to optimize the yield and stereoselectivity of the compound. These synthetic innovations not only facilitate large-scale production but also enable the exploration of its derivatives for structure-activity relationship (SAR) studies.

Pharmacological studies have further elucidated the compound's mechanism of action and therapeutic potential. In vitro and in vivo experiments have demonstrated its ability to modulate neurotransmitter levels, with particular emphasis on its effects on serotonin and dopamine systems. Preliminary data suggest that rac-(1R,2S)-2-2-(pyrrolidin-1-yl)phenylcyclopropan-1-amine may exhibit antidepressant-like and anxiolytic properties, although further preclinical and clinical validation is required. These findings align with the growing interest in cyclopropylamine-based compounds as versatile tools for CNS drug discovery.

Looking ahead, the research community is keen to explore the broader applications of rac-(1R,2S)-2-2-(pyrrolidin-1-yl)phenylcyclopropan-1-amine. Its unique pharmacophore offers opportunities for the design of multifunctional ligands targeting complex neurological pathways. Additionally, ongoing efforts to improve its pharmacokinetic profile and reduce potential off-target effects are expected to enhance its translational potential. Collaborative initiatives between academia and industry are likely to accelerate the development of this compound and its derivatives, paving the way for innovative therapies in mental health and beyond.

In conclusion, rac-(1R,2S)-2-2-(pyrrolidin-1-yl)phenylcyclopropan-1-amine (CAS: 2227661-33-6) represents a promising candidate in the realm of chemical biology and pharmaceutical research. Its stereochemical complexity, synthetic accessibility, and pharmacological activity make it a valuable subject of ongoing investigation. As research progresses, this compound is poised to contribute significantly to the advancement of CNS therapeutics and the broader field of medicinal chemistry.